Cas no 565-80-0 (Isobutyrone)

Isobutyrone structure
Isobutyrone structure
Product Name:Isobutyrone
CAS No:565-80-0
Molecular Formula:C7H14O
Molecular Weight:114.19
MDL:MFCD00008918
CID:38383
PubChem ID:24848297

Isobutyrone Properties

Names and Identifiers

    • 2,4-Dimethyl-3-pentanone
    • Diisopropyl ketone
    • ISOBUTYRONE
    • (iso-C3H7)2CO
    • 2,4-dimethyl-3-pentanon
    • 2,4-dimethyl-3-pentanone (diisopropyl ketone)
    • 2,4-Dimethylpentan-3-on
    • 2,4-dimethyl-pentan-3-one
    • 2,4-Dimethyldibenzothiophen
    • 2,4-dimethyl-diethyl ketone
    • 2,4-dimethylpentan-3-one
    • 2,4-Me2-3-pentanone
    • Dibenzothiophene,2,4-dimethyl
    • di-isopropyl ketone
    • 2,4-Dimethyl-3-pentanone,98%
    • A831104
    • Isopropyl ketone
    • UNII-7AAP3A50IG
    • EN300-67377
    • FT-0610158
    • 3-Pentanone,4-dimethyl-
    • NSC-14662
    • NSC14662
    • MFCD00008918
    • AKOS005206866
    • DTXCID1018771
    • DTXSID3038771
    • isopropylketone
    • CAS-565-80-0
    • LS-13330
    • CHEBI:87754
    • EINECS 209-294-7
    • InChI=1/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H
    • 565-80-0
    • 3-Pentanone, 2,4-dimethyl-
    • NCGC00357269-01
    • di-iso-propyl ketone
    • PM 2763
    • Q27159900
    • 2, 4-Dimethyl-3-pentanone
    • D0770
    • Tox21_303876
    • diisopropylketon
    • 3-PENTANONE,2,4-DIMETHYL
    • DIISOPROPYLKETONE
    • Diisopropyl ketone (2,4-Dimethyl-3-pentanone)
    • 2,4-Dimethyl-3-pentanone, 98%
    • NSC 14662
    • CHEMBL3560924
    • NS00020097
    • 7AAP3A50IG
    • SCHEMBL25173
    • 3Pentanone, 2,4dimethyl
    • 2,4Dimethylpentan3one
    • MDL: MFCD00008918
    • InChIKey: HXVNBWAKAOHACI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H14O/c1-5(2)7(8)6(3)4/h5-6H,1-4H3
    • SMILES: CC(C)C(=O)C(C)C
    • BRN: 773782

Computed Properties

  • Exact Mass: 114.10400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 114.104465
  • Heavy Atom Count: 8
  • Complexity: 72.4
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 17.1
  • Molecular Weight: 114.19

Experimental Properties

  • LogP: 1.86750
  • PSA: 17.07000
  • Refractive Index: n20/D 1.400(lit.)
  • Water Partition Coefficient: Insoluble
  • Boiling Point: 125°C
  • Melting Point: −80 °C (lit.)
  • Vapor Pressure: 13.42 mmHg
  • Flash Point: Fahrenheit: 59 ° f < br / > Celsius: 15 ° C < br / >
  • Solubility: 0.05 M
  • Color/Form: Colorless flammable liquid.
  • Solubility: It is miscible with ethanol \ ether, slightly soluble in water, and soluble in benzene
  • Density: 0.806 g/mL at 25 °C(lit.)

Isobutyrone Security Information

  • Symbol: GHS02 GHS07
  • RTECS:SA8575500
  • WGK Germany:1
  • Safety Term:3
  • Safety Instruction: S9-S16-S24/25
  • Packing Group:II
  • Packing Group:II
  • Risk Phrases:R11; R20
  • Hazard Level:3
  • Dangerous goods sign: F Xn
  • Hazardous Material transportation number:UN 1224 3/PG 2
  • Hazard Statement: H225,H332
  • Warning Statement: P210
  • Prompt:dangerous
  • Storage Condition:Flammable area
  • PackingGroup:II
  • Risk Phrases: 11-20
  • Signal Word:Danger
  • TSCA:Yes
  • HazardClass:3

Isobutyrone Customs Data

  • HS CODE:29141990
  • Customs Data:

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Isobutyrone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003GAT-500mg
2,4-Dimethyl-3-Pentanone
565-80-0 95%
500mg
$83.00
A2B Chem LLC
AB60293-500mg
2,4-Dimethyl-3-Pentanone
565-80-0 95%
500mg
$55.00 2024-04-19
Aaron
AR003GJ5-500mg
2,4-Dimethyl-3-Pentanone
565-80-0 95%
500mg
$52.00
abcr
AB116010-25 ml
Diisopropyl ketone, 98%; .
565-80-0 98%
25 ml
€43.60
Cooke Chemical
A3209512-25ml
2,4-Dimethyl-3-pentanone
565-80-0 98%
25ml
RMB 28.80 2023-09-07
Enamine
EN300-67377-0.05g
2,4-dimethylpentan-3-one
565-80-0 95%
0.05g
$19.0
Fluorochem
094125-25ml
2,4-Dimethyl-3-pentanone
565-80-0 >98.0%(GC)
25ml
£12.00 2022-03-01
TRC
I780900-1g
Isobutyrone
565-80-0
1g
$ 125.00 2022-06-04
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A12875-100g
Diisopropyl ketone, 98%
565-80-0 98%
100g
¥505.00
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111802-100ml
Isobutyrone
565-80-0 98%
100ml
¥92.90 2023-09-03

Isobutyrone Synthesis

Isobutyrone Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:565-80-0)
MR./MRS.:SUN WEN TING
Phone:13914000513
Email:sales1@senfeida.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:565-80-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:565-80-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:565-80-0)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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